Cas no 6951-30-0 (Triethyl 6-methyldiazinane-1,2,3-tricarboxylate)

• Product Name: Triethyl 6-methyldiazinane-1,2,3-tricarboxylate
• CAS No: 6951-30-0
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• CID: 1737808
• PubChem ID: 246217
• Update Time: 2025-04-21

Triethyl 6-methyldiazinane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• Triethyl 6-methyldiazinane-1,2,3-tricarboxylate
• AC1L6HKZ
• AC1Q65G7
• 6-methyl-tetrahydro-pyridazine-1,2,3-tricarboxylic acid triethyl ester
• triethyl 6-methyltetrahydropyridazine-1,2,3-tricarboxylate
• AR-1L7303
• 6-Methyl-1,2,3-tricarbaethoxy-hexahydro-pyridazin
• CTK5D0222
• NSC58892
• AG-J-56151
• AC1L6HKZ; AC1Q65G7; 6-methyl-tetrahydro-pyridazine-1,2,3-tricarboxylic acid triethyl ester; triethyl 6-methyltetrahydropyridazine-1,2,3-tricarboxylate; AR-1L7303; 6-Methyl-1,2,3-tricarbaethoxy-hexahydro-pyridazin; CTK5D0222; NSC58892; AG-J-56151;
• DTXSID60289071
• 6951-30-0
• NSC-58892

• Inchi： 1S/C14H24N2O6/c1-5-20-12(17)11-9-8-10(4)15(13(18)21-6-2)16(11)14(19)22-7-3/h10-11H,5-9H2,1-4H3
• InChI Key： MFHCJIIKUFXPCN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C)N(C(=O)OCC)N1C(=O)OCC)=O

Computed Properties

• Exact Mass: 316.16352
• Monoisotopic Mass: 316.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 372.9°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.48
• PSA: 85.38
• LogP: 1.80820